Cas no 121215-45-0 (1H-Pyrrole-1-propanoyl chloride, 2,5-dihydro-2,5-dioxo-)

1H-Pyrrole-1-propanoyl chloride, 2,5-dihydro-2,5-dioxo-, is a reactive acyl chloride derivative primarily used as a versatile intermediate in organic synthesis. Its key structural features include a pyrrole ring with a 2,5-dioxo substitution and a propanoyl chloride functional group, enabling efficient acylation reactions. This compound is particularly valuable in the synthesis of heterocyclic compounds, pharmaceuticals, and specialty chemicals due to its high reactivity and selectivity. Its stability under controlled conditions and compatibility with various nucleophiles make it a preferred choice for introducing the 1H-pyrrole-2,5-dione moiety into target molecules. Proper handling under inert conditions is recommended due to its moisture sensitivity.

1H-Pyrrole-1-propanoyl chloride, 2,5-dihydro-2,5-dioxo- structure

121215-45-0 structure

Product Name:1H-Pyrrole-1-propanoyl chloride, 2,5-dihydro-2,5-dioxo-

CAS No:121215-45-0

MF:C₇H₆ClNO₃

MW:187.580440998077

MDL:MFCD28987373

CID:1212202

PubChem ID:21612159

Update Time:2025-10-15

1H-Pyrrole-1-propanoyl chloride, 2,5-dihydro-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-1-propanoyl chloride, 2,5-dihydro-2,5-dioxo-
- propanoyl chloride,pyrrole-2,5-dione
- 121215-45-0
- 3-(2,5-dioxopyrrol-1-yl)propanoyl chloride
- SCHEMBL321356
- 3-maleimidopropionyl chloride
- 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoyl chloride
- MDL： MFCD28987373
- Inchi： 1S/C7H6ClNO3/c8-5(10)3-4-9-6(11)1-2-7(9)12/h1-2H,3-4H2
- InChI Key： JSKXOOWYYVFZPG-UHFFFAOYSA-N
- SMILES： ClC(CCN1C(C=CC1=O)=O)=O

Computed Properties

Exact Mass: 187.0036207g/mol
Monoisotopic Mass: 187.0036207g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 54.4Å²

1H-Pyrrole-1-propanoyl chloride, 2,5-dihydro-2,5-dioxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0991959-1g	3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoyl chloride	121215-45-0	95%	1g	$855	2024-08-02
eNovation Chemicals LLC	D507714-1g	3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoyl chloride	121215-45-0	95%	1g	$490	2024-05-24
A2B Chem LLC	AB51373-100mg	1H-Pyrrole-1-propanoyl chloride, 2,5-dihydro-2,5-dioxo-	121215-45-0	≥95%	100mg	$298.00	2024-04-20
A2B Chem LLC	AB51373-250mg	1H-Pyrrole-1-propanoyl chloride, 2,5-dihydro-2,5-dioxo-	121215-45-0	≥95%	250mg	$551.00	2024-04-20
A2B Chem LLC	AB51373-500mg	1H-Pyrrole-1-propanoyl chloride, 2,5-dihydro-2,5-dioxo-	121215-45-0	≥95%	500mg	$810.00	2024-04-20
A2B Chem LLC	AB51373-1g	1H-Pyrrole-1-propanoyl chloride, 2,5-dihydro-2,5-dioxo-	121215-45-0	≥95%	1g	$1198.00	2024-04-20
eNovation Chemicals LLC	D507714-1g	3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoyl chloride	121215-45-0	95%	1g	$490	2025-02-28
eNovation Chemicals LLC	Y0991959-5g	3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoyl chloride	121215-45-0	95%	5g	$1200	2025-02-27
eNovation Chemicals LLC	Y0991959-5g	3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoyl chloride	121215-45-0	95%	5g	$1200	2025-02-27
eNovation Chemicals LLC	D507714-1g	3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoyl chloride	121215-45-0	95%	1g	$490	2025-02-27